Cas no 1261730-56-6 (Methyl 8-bromonaphthalene-2-acetate)

• Product Name: Methyl 8-bromonaphthalene-2-acetate
• CAS No: 1261730-56-6
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• CID: 4935969
• Update Time: 2025-05-19

Methyl 8-bromonaphthalene-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-bromonaphthalene-2-acetate

• Inchi： 1S/C13H11BrO2/c1-16-13(15)8-9-5-6-10-3-2-4-12(14)11(10)7-9/h2-7H,8H2,1H3
• InChI Key： CMDBMMVDZRYSJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CC(CC(=O)OC)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 8-bromonaphthalene-2-acetate

Comprehensive Guide to Methyl 8-bromonaphthalene-2-acetate (CAS No. 1261730-56-6): Properties, Applications, and Industry Insights

Methyl 8-bromonaphthalene-2-acetate (CAS No. 1261730-56-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, material science, and fine chemical synthesis. Its unique molecular structure, featuring a brominated naphthalene core and an ester functional group, makes it a versatile building block for researchers. This article delves into its chemical characteristics, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s systematic name, Methyl 8-bromonaphthalene-2-acetate, highlights its key functional groups: a methyl ester at the 2-position and a bromine substituent at the 8-position of the naphthalene ring. With a molecular formula of C₁₃H₁₁BrO₂, it exhibits a molar mass of 279.13 g/mol. Its CAS registry number 1261730-56-6 ensures precise identification in global chemical databases, a critical factor for regulatory compliance and patent filings.

Recent advancements in catalyzed cross-coupling reactions have amplified the demand for 8-bromonaphthalene derivatives. Researchers leverage this compound in Suzuki-Miyaura and Buchwald-Hartwig reactions to construct complex heterocycles, a technique frequently searched in academic literature. The rise of high-throughput screening (HTS) in drug development further underscores its relevance, as it serves as a precursor for fluorescent probes and small-molecule inhibitors targeting protein-protein interactions.

From an industrial perspective, Methyl 8-bromonaphthalene-2-acetate aligns with the principles of sustainable synthesis. Manufacturers increasingly adopt solvent-free methodologies and microwave-assisted reactions to reduce environmental impact—a topic gaining traction in ESG (Environmental, Social, and Governance)-focused investments. Analytical techniques like HPLC and LC-MS ensure high purity (>98%), meeting stringent requirements for electronic materials and OLED precursors.

Frequently asked questions about this compound include its stability under ambient conditions (it typically requires storage at 2–8°C) and compatibility with Grignard reagents. Online searches also explore its role in metal-organic frameworks (MOFs) and photocatalysis, reflecting interdisciplinary interest. For laboratories, handling recommendations emphasize using inert atmosphere techniques to prevent degradation during prolonged storage.

In conclusion, Methyl 8-bromonaphthalene-2-acetate (CAS 1261730-56-6) bridges gaps between academic research and industrial innovation. Its adaptability to flow chemistry systems and compatibility with machine learning-based reaction optimization tools position it as a compound of enduring significance. As the chemical industry evolves toward digitalization and circular economy models, this bromonaphthalene derivative will likely see expanded applications in bioconjugation and smart materials.